Cas no 83526-57-2 ((S)-1-(benzyloxy)-3-(octadecyloxy)propan-2-ol)

• Product name: (S)-1-(benzyloxy)-3-(octadecyloxy)propan-2-ol
• CAS No: 83526-57-2
• MF: C₂₈H₅₀O₃
• MW: 434.69500
• CID: 3037987
• PubChem ID: 10982951

(S)-1-(benzyloxy)-3-(octadecyloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(benzyloxy)-3-(octadecyloxy)propan-2-ol
• 1-O-Benzyl-3-O-octadecyl-sn-glycerin;3-O-benzyl-1-O-octadecyl-sn-glycerol;
• 2-Propanol, 1-(octadecyloxy)-3-(phenylmethoxy)-, (S)-
• DTXSID60450683
• 83526-57-2

• Inchi： InChI=1S/C28H50O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-30-25-28(29)26-31-24-27-21-18-17-19-22-27/h17-19,21-22,28-29H,2-16,20,23-26H2,1H3/t28-/m0/s1
• InChI Key： RURLGCJHIQXITB-NDEPHWFRSA-N

Computed Properties

• Exact Mass: 434.37600
• Monoisotopic Mass: 434.37599545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 7.84220